Cas no 1456018-94-2 (1-(4-Bromophenyl)-N-(prop-2-en-1-yl)cyclopropane-1-carboxamide)

• Product Name: 1-(4-Bromophenyl)-N-(prop-2-en-1-yl)cyclopropane-1-carboxamide
• CAS No: 1456018-94-2
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• CID: 5190190
• Update Time: 2025-06-08

1-(4-Bromophenyl)-N-(prop-2-en-1-yl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-N-(prop-2-en-1-yl)cyclopropane-1-carboxamide

• Inchi： 1S/C13H14BrNO/c1-2-9-15-12(16)13(7-8-13)10-3-5-11(14)6-4-10/h2-6H,1,7-9H2,(H,15,16)
• InChI Key： VXISWIWYFOTWCM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)(C(NCC=C)=O)CC1

Additional information on 1-(4-Bromophenyl)-N-(prop-2-en-1-yl)cyclopropane-1-carboxamide

Introduction to 1-(4-Bromophenyl)-N-(prop-2-en-1-yl)cyclopropane-1-carboxamide (CAS No. 1456018-94-2)

1-(4-Bromophenyl)-N-(prop-2-en-1-yl)cyclopropane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, identified by its CAS number 1456018-94-2, is characterized by its unique structural framework, which combines a brominated phenyl ring with a propenyl-substituted cyclopropane moiety linked to an amide group. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The compound’s molecular structure is of particular interest due to the presence of a cyclopropane ring, a three-membered carbon heterocycle known for its high reactivity and potential in modulating biological targets. The cyclopropane unit is appended with a propenyl group (allyl), which introduces unsaturation and enhances the molecule’s ability to interact with various biological systems. Additionally, the amide functionality provides a polar interaction site, further facilitating binding to biological targets.

The 4-bromophenyl substituent is another critical feature of this compound. Bromine atoms are frequently employed in medicinal chemistry due to their ability to modulate electronic properties and enhance binding affinity. The bromine atom in this context likely contributes to the molecule’s pharmacokinetic properties, influencing its solubility, metabolic stability, and overall bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of 1-(4-Bromophenyl)-N-(prop-2-en-1-yl)cyclopropane-1-carboxamide with greater precision. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurological disorders. The combination of structural motifs such as the cyclopropane ring and the brominated phenyl group makes it an intriguing scaffold for designing novel therapeutic agents.

In vitro studies have begun to explore the interactions of this compound with various biological targets. Preliminary data indicate that it may interact with enzymes involved in pain signaling pathways, potentially making it a viable candidate for developing treatments targeting chronic pain conditions. Furthermore, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for further derivatization and optimization.

The synthesis of 1-(4-Bromophenyl)-N-(prop-2-en-1-yl)cyclopropane-1-carboxamide presents unique challenges due to the delicate nature of the cyclopropane ring and the need for precise functional group transformations. However, modern synthetic methodologies have made significant strides in facilitating such constructions, allowing chemists to access complex structures with increasing efficiency.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of more complex pharmaceuticals. The presence of multiple reactive sites—such as the amide bond, the double bond in the propenyl group, and the bromine atom—makes it a versatile building block for medicinal chemists. By modifying these functional groups, researchers can generate libraries of derivatives with tailored biological activities.

As research in this field progresses, 1-(4-Bromophenyl)-N-(prop-2-en-1-yl)cyclopropane-1-carboxamide is expected to play a pivotal role in drug discovery efforts. Its unique structural features offer a rich foundation for innovation, and ongoing studies aim to uncover new therapeutic applications. The integration of experimental data with computational predictions will be crucial in determining its full potential as a pharmacological agent.

The development of novel pharmaceuticals relies heavily on access to high-quality chemical building blocks like 1456018-94-2. Its synthesis and characterization contribute not only to specific drug projects but also advance our understanding of structure-function relationships in medicinal chemistry. As new synthetic techniques and analytical methods emerge, the accessibility and utility of such compounds will continue to expand.

In conclusion, 1-(4-Bromophenyl)-N-(prop-2-en-1-yl)cyclopropane-1-carboxamide represents a significant advancement in pharmaceutical chemistry. Its intricate structure, characterized by key motifs such as the cyclopropane ring, propenyl group, and 4-bromophenyl substituent, positions it as a valuable asset in drug discovery. Ongoing research aims to fully elucidate its biological potential and explore its applications in treating various human diseases.